Cas no 14000-31-8 (Diphosphate)

Diphosphate structure
Diphosphate structure
Product Name:Diphosphate
CAS No:14000-31-8
MF:O7P2
MW:173.943322181702
CID:163694
PubChem ID:644102
Update Time:2025-04-19

Diphosphate Chemical and Physical Properties

Names and Identifiers

    • Diphosphate
    • phosphonato phosphate
    • dihydrogen pyrophosphate
    • Diphosphat
    • diphosphoric acid
    • polyphosphoric acid
    • Pyrometaphosphate
    • Pyrophosphat
    • pyrophosphate
    • Pyrophosphate ion
    • Pyrophosphate tetraanion
    • Pyrophosphic acid
    • diphosphate(4-)
    • diphospate
    • 3c14
    • 2o1c
    • Diphosphate (P2O74-)
    • BDBM50278316
    • (phosphonatooxy)phosphonate
    • Pyrophosphate(4-) ion
    • CHEBI:18361
    • Q290828
    • UNII-X3SSV2V6L3
    • 14000-31-8
    • [O3POPO3](4-)
    • mu-oxido-bis(trioxidophosphate)(4-)
    • DTXSID4074514
    • DF048DC2-F386-4F01-8876-FD4CD8DE4A9F
    • XPPKVPWEQAFLFU-UHFFFAOYSA-J
    • Diphosphates
    • X3SSV2V6L3
    • Phosphate (P2O74-)
    • diphosphoric acid, ion(4-)
    • pyrophosphate anion
    • Pyrophosphate (P2O74-)
    • P2O7(4-)
    • mu-oxo-hexaoxodiphosphate
    • Pyrophosphate(4-)
    • Inchi: 1S/H4O7P2/c1-8(2,3)7-9(4,5)6/h(H2,1,2,3)(H2,4,5,6)/p-4
    • InChI Key: XPPKVPWEQAFLFU-UHFFFAOYSA-J
    • SMILES: P(=O)([O-])([O-])OP(=O)([O-])[O-]

Computed Properties

  • Exact Mass: 173.91200
  • Monoisotopic Mass: 173.91192633g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 124
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -3.5
  • Topological Polar Surface Area: 136Ų

Experimental Properties

  • PSA: 155.23000
  • LogP: 0.94120

Diphosphate Production Method

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